Cas no 946309-27-9 (2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

2-(Benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide is a specialized organic compound featuring a benzylsulfanyl moiety linked to an acetamide group, further substituted with a fluorophenyl-tetrazole scaffold. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules or protease inhibitors. The presence of the fluorophenyl group enhances metabolic stability, while the tetrazole ring may contribute to binding affinity in target interactions. The benzylsulfanyl side chain offers versatility for further derivatization. Suitable for research applications, this compound is characterized by its synthetic flexibility and potential pharmacological relevance, warranting exploration in drug discovery and biochemical studies.
2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide structure
946309-27-9 structure
Product Name:2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
CAS No:946309-27-9
MF:C17H16FN5OS
MW:357.405244827271
CID:6201325
PubChem ID:41783867
Update Time:2025-05-20

2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
    • AKOS005001456
    • 2-benzylsulfanyl-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]acetamide
    • 946309-27-9
    • 2-(benzylthio)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)acetamide
    • F2070-1710
    • 2-(benzylsulfanyl)-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide
    • Inchi: 1S/C17H16FN5OS/c18-14-6-8-15(9-7-14)23-16(20-21-22-23)10-19-17(24)12-25-11-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,19,24)
    • InChI Key: BLIMZYVYYSHSKS-UHFFFAOYSA-N
    • SMILES: S(CC(NCC1=NN=NN1C1C=CC(=CC=1)F)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 357.10595949g/mol
  • Monoisotopic Mass: 357.10595949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 98Ų

2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Pricemore >>

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Additional information on 2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Comprehensive Guide to 2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 946309-27-9)

2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 946309-27-9) is a specialized organic compound with a unique molecular structure that combines a benzylsulfanyl group, a fluorophenyl-tetrazole moiety, and an acetamide linkage. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which makes it a valuable candidate for developing novel bioactive molecules.

The compound's chemical properties include a molecular weight of approximately 357.42 g/mol and a complex heterocyclic framework. The presence of the fluorophenyl group enhances its metabolic stability, while the tetrazole ring contributes to its hydrogen-bonding capabilities. These features make 2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide a versatile intermediate in synthetic chemistry. Recent studies highlight its role in medicinal chemistry, where it serves as a scaffold for designing enzyme inhibitors and receptor modulators.

One of the trending topics in the scientific community is the search for sustainable synthetic pathways for complex molecules like 2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide. Researchers are exploring green chemistry approaches, such as catalytic methods and solvent-free reactions, to minimize environmental impact. Additionally, the compound's potential in cancer research and antimicrobial agents has sparked interest, aligning with the global demand for innovative therapeutics.

From an industrial perspective, 2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide is often discussed in the context of custom synthesis and scale-up challenges. Companies specializing in fine chemicals and contract research organizations (CROs) are increasingly asked about its availability and bulk production feasibility. The compound's patent landscape is another hot topic, as intellectual property rights play a crucial role in its commercialization.

For those searching about CAS No. 946309-27-9, common queries include its synthesis protocol, spectroscopic data (NMR, IR, MS), and safety profile. Analytical techniques like HPLC purification and X-ray crystallography are frequently mentioned in literature, providing insights into its purity and structural confirmation. The compound's solubility in organic solvents and stability under various conditions are also critical for laboratory handling.

In summary, 2-(benzylsulfanyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 946309-27-9) represents a fascinating area of research with broad implications for drug development and material innovation. Its unique structural features and diverse applications make it a subject of ongoing investigation, reflecting the dynamic nature of modern chemical sciences.

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